2,3,5,6-Tetramethyl-4-nitrobenzoic acid

• CAS No.: 86145-89-3
• Molecular Formula: C11H13NO4
• Molecular Weight: 223.22 g/mol
• IUPAC Name: 2,3,5,6-tetramethyl-4-nitrobenzoic acid
• InChI: InChI=1S/C11H13NO4/c1-5-7(3)10(12(15)16)8(4)6(2)9(5)11(13)14/h1-4H3,(H,13,14)
• InChI Key: CKBRWDHHPCOFSU-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C(C(=C1C(=O)O)C)C)[N+](=O)[O-])C

Description

2,3,5,6-Tetramethyl-4-nitrobenzoic acid is a nitro-substituted benzoic acid derivative featuring four methyl groups symmetrically positioned on the aromatic ring. This compound’s structure combines electron-withdrawing (nitro group) and electron-donating (methyl groups) substituents, creating a unique electronic environment. It has been utilized in surface-enhanced Raman scattering (SERS) tags for biosensing applications due to its distinct vibrational signatures and stability .

Comparison with Similar Compounds

Tetramethylterephthalic Acid (2,3,5,6-Tetramethylbenzene-1,4-dicarboxylic Acid)

• Structural Differences : Unlike the nitrobenzoic acid derivative, this compound has two carboxylic acid groups at the 1,4-positions and lacks a nitro group.
• Physicochemical Properties :
  • Higher acidity due to two carboxylic acid groups.
  • Methyl groups enhance hydrophobicity, reducing solubility in polar solvents compared to the nitrobenzoic acid derivative.
• Applications : Primarily used in polymer synthesis and coordination chemistry due to its dicarboxylate functionality .

2,3,5,6-Tetrachloroterephthalic Acid

• Structural Differences : Chlorine atoms replace methyl and nitro groups, creating a highly electronegative and electron-deficient aromatic system.
• Physicochemical Properties :
  • Stronger electron-withdrawing effect from chlorine increases acidity (lower pKa) compared to the methyl-nitro derivative.
  • Higher thermal stability and resistance to oxidation.
• Applications : Used in herbicides and as a building block for flame-retardant materials .

4-Amino-2,3,5,6-tetrafluorobenzoic Acid

• Structural Differences: Amino and fluorine substituents replace nitro and methyl groups.
• Physicochemical Properties: Amino group (electron-donating) increases electron density, reducing acidity compared to the nitro-substituted analog. Fluorine atoms enhance lipophilicity and metabolic stability.

2,3,5,6-Tetramethyl-1,4-phenylenediamine

• Structural Differences: Amino groups replace the nitro and carboxylic acid functionalities.
• Physicochemical Properties: Electron-rich aromatic system due to amino groups, making it susceptible to oxidation. Higher basicity compared to the nitrobenzoic acid derivative.
• Applications : Used in dye synthesis and as a corrosion inhibitor .

Data Tables

Table 1: Comparative Physicochemical Properties

Compound	Substituents	pKa (Predicted)	Solubility (Polar Solvents)	Key Applications
2,3,5,6-Tetramethyl-4-nitrobenzoic acid	-NO₂, -CH₃ (x4), -COOH	~2.5–3.0	Moderate	SERS tags, biosensing
Tetramethylterephthalic acid	-COOH (x2), -CH₃ (x4)	~1.8–2.3	Low	Polymer synthesis
2,3,5,6-Tetrachloroterephthalic acid	-Cl (x4), -COOH (x2)	~1.2–1.5	Very low	Herbicides, flame retardants
4-Amino-2,3,5,6-tetrafluorobenzoic acid	-NH₂, -F (x4), -COOH	~4.5–5.0	Moderate	Pharmaceuticals
2,3,5,6-Tetramethyl-1,4-phenylenediamine	-NH₂ (x2), -CH₃ (x4)	~8.5–9.0	High	Dyes, corrosion inhibitors

Table 2: Electronic Effects of Substituents

Compound	Electron-Withdrawing Groups	Electron-Donating Groups	Net Electronic Effect
2,3,5,6-Tetramethyl-4-nitrobenzoic acid	-NO₂	-CH₃ (x4)	Moderate withdrawal
4-Amino-2,3,5,6-tetrafluorobenzoic acid	-F (x4)	-NH₂	Balanced
2,3,5,6-Tetrachloroterephthalic acid	-Cl (x4)	None	Strong withdrawal